Cas no 55750-53-3 (6-Maleimidocapronic acid)

• Product Name: 6-Maleimidocapronic acid
• CAS No: 55750-53-3
• MF: C₁₀H₁₃NO₄
• MW: 211.2145
• MDL: MFCD00043140
• CID: 56832
• PubChem ID: 160871405
• Update Time: 2025-09-19

6-Maleimidocapronic acid Chemical and Physical Properties

Names and Identifiers

• 6-Maleimidohexanoic acid
• N-MALEOYL-6-AMINO-CAPROIC ACID
• N-EPSILON-MALEIMIDOCAPROIC ACID
• N-(5-CARBOXYPENTYL)MALEIMIDE
• EMCA
• EPSILON-MALEIMIDOCAPROIC ACID
• 6-MALEIMIDOCAPROIC ACID
• 6-Maleimidocapronic acid
• 6-(2,5-dioxo-2H-pyrrol-1(5H)-yl)hexanoic acid
• 6-Maleimidocaproic A
• 6-(2,5-dioxopyrrol-1-yl)hexanoic acid
• N-Maleoyl-6-aminocaproic acid
• 2,5-Dihydro-2,5-dioxo-1H-pyrrole-1-hexanoic acid
• 6-Maleimide hexanoic acid
• MCA
• Maleimidocaproic acid
• 6-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexanoic acid
• 1H-Pyrrole-1-hexanoic acid, 2,5-dihydro-2,5-dioxo-
• Maleimide-(CH2)5-COOH
• 1H-Pyrrole-1-hexanoicacid, 2,5-dihydro-2,5-dioxo-
• 6-Maleimidocaproicacid
• PubChem11039
• (EMCA)
• (EMCA);6-Maleimidocaproic acid
• N-(6-oxo-
• M2338
• Z245319376
• HY-77959
• DTXSID10876051
• AC-25055
• CHEBI:176414
• CHEMBL47391
• 6-Maleimidohexanoic acid, >=98.0% (HPLC)
• DB-052788
• MFCD00043140
• N-(6-oxo-6-hydroxyhexyl)maleimide
• EN300-395442
• SY030571
• GS-6853
• PD127389
• 6-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexanoic acid #
• BCP12780
• 6-Maleimidohexanoic acid, 90% (GC)
• AKOS000139285
• Mal-(CH2)5-COOH
• BP-20415
• 6-Maleimidohexanoic acid, >=98% (HPLC)
• 6-[2,5-Dioxo-2,5-dihydro-pyrrol-1-yl]hexanoic acid
• N-maleoyl-6-aminohexanoic acid
• J-518825
• BDBM50471014
• 55750-53-3
• CS-M1809
• SCHEMBL43969

• MDL： MFCD00043140
• Inchi： 1S/C10H13NO4/c12-8-5-6-9(13)11(8)7-3-1-2-4-10(14)15/h5-6H,1-4,7H2,(H,14,15)
• InChI Key： WOJKKJKETHYEAC-UHFFFAOYSA-N
• SMILES： O=C1C([H])=C([H])C(N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)O[H])=O

Computed Properties

• Exact Mass: 211.08400
• Monoisotopic Mass: 211.08445790 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.7
• Molecular Weight: 211.21

Experimental Properties

• Color/Form: No data available
• Density: 1.285
• Melting Point: 86.0 to 91.0 deg-C
• Boiling Point: 407.3±28.0 °C at 760 mmHg
• Flash Point: 200.1±24.0 °C
• Refractive Index: 1.536
• Solubility: Soluble in water, methanol, ethanol, dimethyl sulfoxide. Insoluble in ether.
• Water Partition Coefficient: Soluble in water, methanol, ethanol, dimethyl sulfoxide. Insoluble in ether.
• PSA: 74.68000
• LogP: 0.49430
• Sensitiveness: Moisture Sensitive

6-Maleimidocapronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315;H319;H335
• Warning Statement： P261;P305
  P351
  P338;P302
  P352;P321;P405;P501A
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Catalysts and Inorganic Chemicals Inorganic Compounds Acid
• Other Chemical additives
• Catalysts and Inorganic Chemicals Inorganic Compounds